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Compound of Interest

Compound Name: Phenylfluorone

Cat. No. B147566

An In-depth Technical Guide to Phenylfluorone: Safety, Handling, and Experimental
Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
disposal of Phenylfluorone (CAS No. 975-17-7). It also details its application in experimental
protocols, particularly in the spectrophotometric determination of heavy metals, for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

Phenylfluorone, also known as 9-Phenyl-2,3,7-trihydroxy-6-fluorone, is an organic compound
belonging to the xanthene dye family.[1] It typically appears as an orange to brown-red powder.

[2]
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Property Value Source
) TCI Chemicals[3],
Chemical Formula C19H1205 o
CymitQuimica[4]
Molecular Weight 320.30 g/mol PubChem[5], TCI America
CAS Number 975-17-7 TCI Chemicals, PubChem
EC Number 213-550-3 TCI Chemicals
Orange to brown-red ] )
Appearance Loba Chemie, TCI America
powder/crystal
Melting Point >300 °C /572 °F Fisher Scientific, Loba Chemie
Soluble in chloroform, ethanol,
Solubility and acetone. Sparingly soluble  ChemicalBook, CymitQuimica

in water.

Storage Temperature

Room temperature, store
below +30°C. Keep in a dry,

cool, and well-ventilated place.

ChemicalBook, Loba Chemie

Safety and Hazard Information

Phenylfluorone is classified as an irritant and may cause skin, eye, and respiratory irritation.

While acute toxicity is low, prolonged exposure may lead to health risks.

Hazard Category

GHS Classification

Precautionary Statements

Skin Irritation

Category 2

H315: Causes skin irritation.

Eye Irritation

Category 2

H319: Causes serious eye

irritation.

Respiratory Irritation

Category 3 (Single Exposure)

H335: May cause respiratory

irritation.

Signal Word: Warning
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Hazard Pictogram: (This is a placeholder for a GHS pictogram, as | cannot generate images)

Handling and Personal Protective Equipment (PPE)

Safe handling of Phenylfluorone is crucial to minimize exposure risks. Always handle in a well-
ventilated area or with a local exhaust system.

PPE Specification

Tightly fitting safety goggles with side-shields

Eye Protection ]
(conforming to EN 166 or NIOSH).

) Chemical impermeable gloves (inspected prior
Hand Protection
to use).

] Fire/flame resistant and impervious clothing.
Body Protection
Long-sleeved work clothes.

) ) Dust respirator. Use a full-face respirator if
Respiratory Protection o
exposure limits are exceeded.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measure

Remove the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.

Take off contaminated clothing immediately.

Skin Contact Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o ] ]

easy to do. Continue rinsing and get immediate

medical attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Storage and Disposal

Store Phenylfluorone in a tightly closed container in a dry, cool, and well-ventilated place,
away from incompatible materials such as strong acids and bases. Disposal should be carried
out by a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing, in accordance with local regulations.

Experimental Protocols

Phenylfluorone is a widely used reagent in analytical chemistry for the spectrophotometric
determination of heavy metals due to its ability to form chelates with metal ions.

Spectrophotometric Determination of Germanium (1V)

This protocol is adapted from a general procedure for the determination of Germanium (Ge) in
a sample.

Reagents:
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Standard Germanium (1V) solution
Phenylfluorone solution in N,N-dimethylformamide (DMF)
Concentrated Hydrochloric Acid (HCI)

Toluene

Procedure:

Place an aliquot of the sample solution containing up to 50 pg of Ge(lV) in a 100-ml
separating funnel.

Add concentrated HCI to achieve a final concentration of 8-9.5 M.

Extract the Germanium tetrachloride (GeCls) by adding 10 ml of toluene and shaking
mechanically for 5 minutes.

Wash the toluene extract with 10 ml of 8-9.5 M HCI.
Transfer 3 ml of the extract to a 10-ml calibrated flask.
Add 2 ml of the Phenylfluorone solution in DMF.
Dilute to the 10 ml mark with DMF.

Measure the absorbance at the maximum absorption wavelength of the Ge(IV)-PF complex,
which is 525 nm.

Purification of Phenylfluorone

For high-purity applications, commercial Phenylfluorone can be further purified.

Method 1: Recrystallization

e Dissolve the crude Phenylfluorone in warm, acidified ethanol.

 Induce recrystallization by the addition of ammonia.
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Method 2: Soxhlet Extraction

e Place 1g of crude Phenylfluorone in a Soxhlet apparatus.

o Extract with 50 mL of ethanol for 10 hours to remove impurities.
e The purity can be verified by paper electrophoresis.

Visualizations

General Laboratory Workflow for Handling
Phenylfluorone
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Preparation

Consult MSDS

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)
Ensure proper ventilation
(Fume Hood)

Handling
Y

Weigh Phenylfluorone
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Grepare solution as per protoch

Post-Experiment

Gecontaminate work area
:
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:
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:
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Click to download full resolution via product page

Caption: Safe handling workflow for Phenylfluorone in a laboratory setting.
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Spectrophotometric Determination Workflow

Sample Preparation

Prepare aqueous sample
containing Germanium(IV)

:

Acidify with HCl to 8-9.5 M

Extraction

G\dd Toluene and shake to extract GeCILD

:

(Separate and wash the organic (Toluene) phase)

Complexatipn Reaction

Take an aliquot of the Toluene extract

:

Add Phenylfluorone solution in DMF

(Dilute to final volume with DMF)

Anav_ysis

Measure absorbance at 525 nm
using a spectrophotometer

Click to download full resolution via product page
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Caption: Experimental workflow for Germanium quantification using Phenylfluorone.

First Aid Decision Tree

Route of Exposure Immediate Actions

Ingestion Rinse mouth.
9 DO NOT induce vomiting.
Eye Contact ) Rinse with water for 15 mins.
Remove contact lenses.
: Remove contaminated clothing.
Skin Contact Wash with soap and water.
Inhalation Move to fresh air.
Provide oxygen if needed.

Medical Attention

Seek immediate

Exposure Event medical attention

Click to download full resolution via product page

Caption: Decision tree for first aid response to Phenylfluorone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenylfluorone MSDS and safety precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147566#phenylfluorone-msds-and-safety-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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